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Compound of Interest

Compound Name: 3-Ethyl-3-heptanol

Cat. No.: B011723

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physical properties of chemical compounds is paramount for predicting their behavior in
various systems. This guide provides a detailed comparison of the physical properties of
several isomers of heptanol, a seven-carbon alcohol. The data presented is supported by
established experimental protocols, offering a reliable reference for laboratory and
developmental applications.

Isomers of Heptanol

Heptanol (C7H160) exists in numerous structural and stereocisomeric forms. The position of the
hydroxyl (-OH) group along the carbon chain and the branching of the chain itself lead to a
wide array of isomers with distinct physical characteristics. This guide focuses on the straight-
chain isomers (1-heptanol, 2-heptanol, 3-heptanol, and 4-heptanol) and provides available data
for some branched-chain isomers for a broader comparative context. 3-Heptanol is a chiral
molecule and exists as two enantiomers, (R)-3-heptanol and (S)-3-heptanol.

Comparison of Physical Properties

The following table summarizes the key physical properties of various heptanol isomers. These
properties are critical in determining the applications of each isomer, from their use as solvents
to their role as intermediates in chemical synthesis.
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o . Density Solubility in
Boiling Melting
Isomer Structure . . (g/mL at Water
Point (°C) Point (°C)
20°C) (g/100mL)
CHs3(CH2)sCH
1-Heptanol 175-176 -36 0.822 0.1
20H
CHs(CH2)aCH
2-Heptanol 160-162 -30 0.817 0.327
(OH)CHs
CHs(CH2)sCH
3-Heptanol 156-157 -70 0.821 Soluble
(OH)CH2CHs
CHs(CHz)sC--
(R)-3- INVALID-
156-157
Heptanol LINK--
CH2CHs
CH3(CHz2)sC--
(S)-3- INVALID-
156-157
Heptanol LINK--
CH2CHs
CH3(CH2)2CH
0.53 (at
4-Heptanol (OH) 155 -41.5 0.810 25°C)
(CH2)2CH3

Experimental Protocols

The accurate determination of physical properties is fundamental to chemical characterization.

The following sections detail the standard experimental methodologies used to obtain the data

presented in this guide.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A common and reliable method for determining the boiling

point is through distillation.

Methodology: Simple Distillation
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» The heptanol isomer is placed in a distillation flask.

e The flask is heated, and the temperature of the vapor is monitored with a thermometer
placed at the vapor outlet.

e The temperature at which the liquid actively boils and the vapor temperature remains
constant is recorded as the boiling point.
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Procedure

Record stable
vapor temperature

Vapor rises and Vapor condenses
—> o
Heat the flask enters condenser to liquid

Apparatus Setup

Thermometer

. .| Distillation Flask ’—> P <
Heating Mantle > with Heptanol Isomer Receiving Flask [«

Condenser
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Sample Preparation:
Solidify and powder
heptanol isomer Weigh empty pycnometer

i (rll)

Pack sample into

a capillary tube Fill pycnometer with
i heptanol isomer
Place tube in i
melting point apparatus Weigh filled pycnometer

i (an)

Heat sample at a

controlled rate Calculate mass of isomer
i (m=m2-ml)
Observe and Record: i
- Temperature of first liquid formation Calculate density
- Temperature of complete liquefaction (p = m/V_pycnometer)

Procedure
If dissolved

Start with a known Add a small, known Observe for complete Repea? ad_dmon until
. . ! saturation is reached
volume of water amount of heptanol isomer dissolution N
- (phase separation)
Stir vigorously

Calculate total amount
of dissolved isomer

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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